Cas no 52231-28-4 (4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)

52231-28-4 structure
Product Name:4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
CAS No:52231-28-4
Molecular Formula:C5H7N3S
Molecular Weight:141.19418
CID:378214
PubChem ID:2063958
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(2-propen-1-yl)-
- 4-prop-2-enyl-1H-1,2,4-triazole-5-thione
- 4-(2-Propenyl)-4H-1,2,4-triazole-3-thiol
- 4-Allyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 4-Allyl-3-mercapto-4H-1,2,4-triazole
- 4-Allyl-4H-[1,2,4]triazole-3-thiol
- 4H-1,2,4-Triazole-3-thiol, 4-(2-propenyl)-
- T5NN DNJ CSH D2U1 [WLN]
- AKOS015866852
- SCHEMBL7205591
- MLS000517079
- HMS2682P15
- 4-prop-2-enyl-1H-1,2,4-triazole-5-thione 4-(prop-2-en-1-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
- SMR000343284
- AKOS005616948
- 52231-28-4
- CHEMBL1540187
- 4-allyl-1,2,4-triazole-3-thione
- Z56926668
- CCA23128
- SCHEMBL8429505
- HMS1783I21
- DTXSID90366384
- SCHEMBL18338937
- EN300-06549
-
- InChIKey: YOJMCUNJVJCMGP-UHFFFAOYSA-N
- Inchi: InChI=1S/C5H7N3S/c1-2-3-8-4-6-7-5(8)9/h2,4H,1,3H2,(H,7,9)
- SMILES: C=CCN1C=NNC1=S
Computed Properties
- Exact Mass: 141.03621
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 141.03606841g/mol
- Heavy Atom Count: 9
- Complexity: 164
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.6
- Topological Polar Surface Area: 59.7Ų
Experimental Properties
- PSA: 27.63
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P019IVT-50mg |
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
52231-28-4 | 95% | 50mg |
$111.00 | 2024-04-30 | |
Aaron | AR019J45-50mg |
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
52231-28-4 | 95% | 50mg |
$83.00 | 2025-02-14 | |
Enamine | EN300-06549-0.05g |
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
52231-28-4 | 95% | 0.05g |
$42.0 | 2023-10-28 | |
TRC | P769008-50mg |
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
52231-28-4 | 50mg |
$ 50.00 | 2022-06-03 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2036709-1g |
4-Allyl-2,4-dihydro-3H-1,2,4-triazole-3-thione |
52231-28-4 | 1g |
¥1456.00 |
4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Related Literature
-
Toshio Nakao,Mitsuhiro Shibayama Soft Matter, 2013,9, 4188-4197
-
Xin Wang,Peng Li,Zhijun Li,Wenxing Chen,Huang Zhou,Yafei Zhao,Xiaoqian Wang,Lirong Zheng,Juncai Dong,Yue Lin,Xusheng Zheng,Wensheng Yan,Jian Yang,Zhengkun Yang,Yunteng Qu,Tongwei Yuan,Yuen Wu,Yadong Li Chem. Commun., 2019,55, 6563-6566
-
Hailong Zhang,Yong Ma,Xue-Long Sun Chem. Commun., 2009, 3032-3034
-
Shu Huang Chem. Sci., 2022,13, 11487-11495
-
Yi-Feng Lin,Yung-Jung Hsu,Shih-Yuan Lu,Sheng-Chin Kung Chem. Commun., 2006, 2391-2393
-
Miaolin Ke,Qiang Feng,Kai Yang Org. Chem. Front., 2016,3, 150-155
-
10. Red emissive AIE luminogens with high hole-transporting properties for efficient non-doped OLEDs†Shuming Chen,Hoi Sing Kwok Chem. Commun., 2015,51, 7321-7324
52231-28-4 (4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol) Related Products
- 58-20-8(Testosterone Cypionate)
- 104-86-9(4-Chlorobenzylamine)
- 3439-38-1(Ethyltrimethylsilane)
- 87-13-8(1,3-diethyl 2-(ethoxymethylidene)propanedioate)
- 108-61-2(Bis(1-methyl-2-hydroxyethyl) Ether)
- 3966-32-3((2R)-2-methoxy-2-phenylacetic acid)
- 2510-36-3(dimethyl-1,2-oxazole-4-carboxylic acid)
- 3011-34-5(4-Formyl-2-nitrophenol)
- 104-11-0((4-Chlorobenzyl)methylamine)
- 3658-77-3(Furaneol)
Recommended suppliers
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent
http://www.100kes.com/en

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
http://www.haoxiangbio.com
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent
https://www.chem960.com/company/190540/
